1-Butanol, 3-(dimethylamino)-, 1-acetate

• CAS No.: 22265-63-0
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-(dimethylamino)butyl acetate
• InChI: InChI=1S/C8H17NO2/c1-7(9(3)4)5-6-11-8(2)10/h7H,5-6H2,1-4H3
• InChI Key: SMCITBQUXPYNBU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC(=O)C)N(C)C

Description

Its molecular formula is inferred as C₈H₁₅NO₂, combining the butanol backbone (C₄H₉OH) with dimethylamino and acetyl modifications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Substituent Position and Functional Groups

1-Butanol, 4-bromo-, 1-acetate (CAS 4753-59-7) Structure: Bromine substituent on C4, acetate on C1. Key Differences: Bromine’s electronegativity increases polarity compared to the dimethylamino group. The C4 bromine may enhance steric hindrance and alter nucleophilic substitution reactivity. Applications: Used in organic synthesis as an alkylating agent, whereas the dimethylamino group in the target compound could enable hydrogen bonding or catalytic roles .

1-Butanol, 3-methyl-, acetate (Isoamyl acetate, CAS 123-92-2) Structure: Methyl group on C3, acetate on C1. Key Differences: The methyl group is non-polar, making isoamyl acetate highly volatile with a fruity odor, unlike the polar dimethylamino variant. The amino group in the target compound likely reduces volatility and increases water solubility. Applications: Widely used as a flavoring agent; the target compound’s amino group may suit pharmaceutical or agrochemical uses .

1-Propanol, 3-(dimethylamino)- (CAS 3179-63-3) Structure: Dimethylamino group on C3 of propanol. Key Differences: Shorter carbon chain (C3 vs. C4) reduces lipophilicity. Both share hydrogen-bonding capacity from the amino group, but the propanol derivative may exhibit higher solubility in polar solvents. Applications: Potential use in solvent mixtures or as a precursor in drug synthesis, similar to the target compound .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility (Polarity)	Volatility
1-Butanol, 3-(dimethylamino)-, 1-acetate	C₈H₁₅NO₂	173.21	Dimethylamino, acetate	Moderate (polar + lipophilic)	Low
1-Butanol, 4-bromo-, 1-acetate	C₆H₁₁BrO₂	195.06	Bromine, acetate	Low (lipophilic)	Moderate
Isoamyl acetate	C₇H₁₄O₂	130.18	Methyl, acetate	Low (lipophilic)	High
1-Propanol, 3-(dimethylamino)-	C₅H₁₃NO	103.16	Dimethylamino	High (polar)	Moderate

• Solubility: The dimethylamino group enhances water solubility compared to bromine or methyl substituents. However, the acetate ester’s lipophilicity balances this, making the target compound soluble in both aqueous and organic phases.
• Reactivity: The amino group may participate in acid-base reactions or catalysis, while bromine (in 4-bromo derivative) favors nucleophilic substitution.